Cas no 160970-86-5 (O-Acetyl Silodosin)

• Product Name: O-Acetyl Silodosin
• CAS No: 160970-86-5
• MF: C₂₇H₃₄F₃N₃O₅
• MW: 537.571177959442
• CID: 2085272
• Update Time: 2025-05-21

O-Acetyl Silodosin Chemical and Physical Properties

Names and Identifiers

• O-Acetyl Silodosin

• Inchi： 1S/C27H34F3N3O5/c1-18(32-9-13-37-23-6-3-4-7-24(23)38-17-27(28,29)30)14-20-15-21-8-11-33(10-5-12-36-19(2)34)25(21)22(16-20)26(31)35/h3-4,6-7,15-16,18,32H,5,8-14,17H2,1-2H3,(H2,31,35)/t18-/m1/s1
• InChI Key： IWICOMVSJHYADK-GOSISDBHSA-N
• SMILES： FC(COC1C=CC=CC=1OCCN[C@H](C)CC1C=C(C(N)=O)C2=C(C=1)CCN2CCCOC(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 756
• Topological Polar Surface Area: 103

O-Acetyl Silodosin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on O-Acetyl Silodosin

O-Acetyl Silodosin: A Comprehensive Overview

O-Acetyl Silodosin, identified by the CAS number 160970-86-5, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential applications in treating various medical conditions, particularly those related to the prostate. The name O-Acetyl Silodosin itself suggests a derivative of silodosin, a known alpha-1 adrenergic receptor antagonist, with an acetyl group attached to the oxygen atom. This modification may influence the compound's pharmacokinetic properties, bioavailability, and therapeutic efficacy.

The CAS number 160970-86-5 is a unique identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be easily referenced in scientific literature and regulatory documents. Researchers and pharmaceutical companies often rely on CAS numbers to maintain consistency and accuracy in their work. For O-Acetyl Silodosin, this identifier is crucial for tracking its development from preclinical studies to potential clinical applications.

Recent studies have explored the pharmacological profile of O-Acetyl Silodosin, focusing on its mechanism of action, metabolic pathways, and therapeutic potential. One area of interest is its role as a derivative of silodosin, which is already approved for treating symptoms associated with benign prostatic hyperplasia (BPH). By modifying silodosin with an acetyl group, researchers aim to enhance its pharmacokinetic properties, such as improving solubility or prolonging its duration of action.

Preclinical studies have demonstrated that O-Acetyl Silodosin exhibits promising activity in vitro and in animal models. These studies suggest that the compound may possess improved bioavailability compared to its parent drug, silodosin. Enhanced bioavailability could translate into more effective treatment outcomes with fewer side effects, making it a valuable addition to the arsenal of medications for prostate-related conditions.

In addition to its pharmacological properties, the synthesis and characterization of O-Acetyl Silodosin have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound in high purity, ensuring its suitability for preclinical and clinical testing. The structural elucidation of O-Acetyl Silodosin has also been achieved through advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

The potential applications of O-Acetyl Silodosin extend beyond BPH treatment. Emerging research suggests that this compound may also have anti-inflammatory and antioxidant properties, which could make it useful in treating other conditions such as prostate cancer or inflammation-related disorders. However, further studies are required to validate these findings and establish the safety profile of this compound.

From an SEO perspective, optimizing content around keywords like "O-Acetyl Silodosin," "CAS No 160970-86-5," and "silodosin derivatives" is essential for improving visibility in search engines. By incorporating these keywords naturally into the text and ensuring that the content is informative and well-structured, this article aims to provide value to readers while adhering to SEO best practices.

In conclusion, O-Acetyl Silodosin, with its CAS number 160970-86-5, represents a promising compound in the field of urology and pharmacology. Its potential applications in treating prostate-related conditions make it a subject of ongoing research interest. As further studies unfold, this compound could pave the way for innovative treatments that improve patient outcomes while maintaining safety and efficacy.